Cas no 1379466-84-8 (3,4-Difluoro-5-hydroxyphenylboronic acid)

• Product Name: 3,4-Difluoro-5-hydroxyphenylboronic acid
• CAS No: 1379466-84-8
• MF: C₆H₅BF₂O₃
• MW: 173.909909009933
• MDL: MFCD22414421
• CID: 3162466
• Update Time: 2025-10-28

3,4-Difluoro-5-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-difluoro-5-hydroxyphenyl)boronic acid
• 3,4-Difluoro-5-hydroxyphenylboronic acid

• MDL： MFCD22414421
• Inchi： 1S/C6H5BF2O3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10-12H
• InChI Key： MSOVFNUAYVHDBC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(B(O)O)C=1)O)F

Computed Properties

• Exact Mass: 174.03000

Experimental Properties

• PSA: 60.69000
• LogP: -0.64980

Additional information on 3,4-Difluoro-5-hydroxyphenylboronic acid

3,4-Difluoro-5-hydroxyphenylboronic Acid: A Comprehensive Overview

3,4-Difluoro-5-hydroxyphenylboronic acid, also known by its CAS number 1379466-84-8, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluorine atoms at the 3 and 4 positions, a hydroxyl group at the 5 position, and a boronic acid moiety. The combination of these functional groups makes it a valuable building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The synthesis of 3,4-difluoro-5-hydroxyphenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of an aromatic ring followed by hydroxylation and subsequent boronation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of applications, 3,4-difluoro-5-hydroxyphenylboronic acid has found extensive use in the construction of biaryl compounds, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. Its ability to undergo cross-coupling reactions with various aryl halides has been exploited to create complex molecular architectures with tailored electronic properties. For instance, researchers have utilized this compound to synthesize novel OLED materials with enhanced emission efficiency and stability.

Recent studies have also highlighted the potential of 3,4-difluoro-5-hydroxyphenylboronic acid in bioconjugation chemistry. By incorporating this compound into peptide or nucleic acid conjugates, scientists have demonstrated improved targeting capabilities for drug delivery systems. The hydroxyl group at the 5 position plays a crucial role in these applications by providing a site for further functionalization without interfering with the reactivity of the boronic acid moiety.

The unique electronic properties of 3,4-difluoro-5-hydroxyphenylboronic acid make it an attractive candidate for use in optoelectronic devices. Fluorine substitution at the 3 and 4 positions imparts electron-withdrawing effects, which can modulate the absorption and emission spectra of resulting materials. This property has been leveraged in the development of advanced photovoltaic materials with higher energy conversion efficiencies.

In conclusion, 3,4-difluoro-5-hydroxyphenylboronic acid stands as a testament to the ingenuity of modern organic chemistry. Its diverse functional groups and compatibility with various reaction pathways make it an indispensable tool in contemporary research and industry. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its role in shaping future technologies is expected to grow even further.